Cas no 1394684-73-1 (N-(cyanomethyl)-2-nitro-N-propyl-4-(trifluoromethyl)benzamide)

N-(cyanomethyl)-2-nitro-N-propyl-4-(trifluoromethyl)benzamide is a specialized benzamide derivative featuring a trifluoromethyl group, nitro substituent, and cyanomethyl-propyl amide functionality. Its unique structure imparts distinct electronic and steric properties, making it valuable in agrochemical and pharmaceutical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the nitro and cyano moieties offer reactivity for further functionalization. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including potential herbicides or enzyme inhibitors. Its well-defined chemical properties ensure consistent performance in synthetic applications, facilitating precise modifications for target-oriented research. The compound is typically handled under controlled conditions due to its reactive functional groups.

N-(cyanomethyl)-2-nitro-N-propyl-4-(trifluoromethyl)benzamide structure

1394684-73-1 structure

Product Name:N-(cyanomethyl)-2-nitro-N-propyl-4-(trifluoromethyl)benzamide

CAS No:1394684-73-1

MF:C₁₃H₁₂F₃N₃O₃

MW:315.247893333435

CID:5851730

PubChem ID:71869223

Update Time:2025-05-26

N-(cyanomethyl)-2-nitro-N-propyl-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- AKOS033239128
- N-(cyanomethyl)-2-nitro-N-propyl-4-(trifluoromethyl)benzamide
- Z1296123996
- EN300-26680171
- 1394684-73-1
- Inchi： 1S/C13H12F3N3O3/c1-2-6-18(7-5-17)12(20)10-4-3-9(13(14,15)16)8-11(10)19(21)22/h3-4,8H,2,6-7H2,1H3
- InChI Key： BGNCXNRGEKQAHT-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])C(N(CC#N)CCC)=O)(F)F

Computed Properties

Exact Mass: 315.08307574g/mol
Monoisotopic Mass: 315.08307574g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 467
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 89.9Å²

N-(cyanomethyl)-2-nitro-N-propyl-4-(trifluoromethyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26680171-0.05g	N-(cyanomethyl)-2-nitro-N-propyl-4-(trifluoromethyl)benzamide	1394684-73-1	95.0%	0.05g	$212.0	2025-03-20

N-(cyanomethyl)-2-nitro-N-propyl-4-(trifluoromethyl)benzamide Related Literature

1. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
2. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
3. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119

Additional information on N-(cyanomethyl)-2-nitro-N-propyl-4-(trifluoromethyl)benzamide

Comprehensive Overview of N-(cyanomethyl)-2-nitro-N-propyl-4-(trifluoromethyl)benzamide (CAS 1394684-73-1)

N-(cyanomethyl)-2-nitro-N-propyl-4-(trifluoromethyl)benzamide (CAS 1394684-73-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzamide core with nitro, trifluoromethyl, and cyanomethyl functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for trifluoromethylated compounds in medicinal chemistry.

The compound's CAS number 1394684-73-1 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its nitro group and cyanomethyl moiety contribute to its reactivity, enabling derivatization for targeted biological activity. Recent studies highlight its role in developing enzyme inhibitors and crop protection agents, aligning with trends in sustainable agriculture and precision medicine.

In the context of AI-driven drug design, N-(cyanomethyl)-2-nitro-N-propyl-4-(trifluoromethyl)benzamide exemplifies how computational tools optimize molecular properties. Searches for "trifluoromethyl benzamide derivatives" and "nitro-containing bioactive compounds" have surged, reflecting industry interest. The compound's lipophilicity and electron-withdrawing effects are frequently discussed in forums on QSAR modeling and fragment-based drug discovery.

From a synthetic perspective, the propyl chain in this molecule enhances solubility, while the nitro group offers a handle for further modifications. Patent analyses reveal its utility in heterocyclic chemistry, particularly for constructing fused ring systems. Environmental considerations also drive innovation, with greener synthesis routes for nitroaromatics being a hot topic among chemists.

Market-wise, suppliers of CAS 1394684-73-1 emphasize high-purity grades (>98%) for R&D applications. The compound's stability under standard storage conditions makes it a reliable candidate for high-throughput screening libraries. As regulatory frameworks evolve, its non-hazardous profile (when handled properly) positions it favorably compared to traditional halogenated intermediates.

Future directions may explore its photophysical properties for material science applications, given the growing demand for fluorinated organic semiconductors. Collaborative studies between academia and industry continue to uncover novel reactivities of this multifunctional benzamide, cementing its role in next-generation chemical innovation.